4-(3-Acetylphenyl)nicotinic acid, 95%

• IUPAC Name: 4-(3-acetylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H11NO3/c1-9(16)10-3-2-4-11(7-10)12-5-6-15-8-13(12)14(17)18/h2-8H,1H3,(H,17,18)
• InChI Key: GAUOVQZXMHKVCW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC(=C1)C2=C(C=NC=C2)C(=O)O
• Molecular Formula: C14H11NO3
• DSSTOX Substance ID: DTXSID00692525
• Molecular Weight: 241.24 g/mol
• CAS RN: 1261908-09-1

Description

4-(3-Acetylphenyl)nicotinic acid (4-APNA) is a chemical compound that has been studied extensively in recent years. It is a derivative of nicotinic acid, an organic compound found naturally in some plants and animals. 4-APNA is of particular interest due to its potential applications in scientific research, as well as its biochemical and physiological effects.

Scientific Research Applications

4-(3-Acetylphenyl)nicotinic acid, 95% has been studied extensively in recent years due to its potential applications in scientific research. It has been used as a tool to study the effects of nicotinic acid on various biological systems, such as the nervous system, the cardiovascular system, and the immune system. It has also been used to study the effects of nicotinic acid on gene expression, as well as its effects on cell metabolism and growth. Additionally, 4-(3-Acetylphenyl)nicotinic acid, 95% has been used to study the effects of nicotinic acid on the development of cancer cells.

Mechanism of Action

The mechanism of action of 4-(3-Acetylphenyl)nicotinic acid, 95% is not yet fully understood. However, it is believed to act as an agonist of the nicotinic acid receptor, which is involved in the regulation of many biological processes. It is also believed to have an effect on the release of neurotransmitters, such as acetylcholine, which is involved in the regulation of muscle contraction and other processes. Additionally, 4-(3-Acetylphenyl)nicotinic acid, 95% is believed to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-Acetylphenyl)nicotinic acid, 95% have been studied extensively in recent years. It has been found to have a variety of effects on various biological systems, including the nervous system, the cardiovascular system, and the immune system. In particular, 4-(3-Acetylphenyl)nicotinic acid, 95% has been found to have an effect on the release of neurotransmitters, such as acetylcholine, which is involved in the regulation of muscle contraction and other processes. Additionally, 4-(3-Acetylphenyl)nicotinic acid, 95% has been found to have an effect on the expression of certain genes, as well as its effects on cell metabolism and growth.

Advantages and Limitations for Lab Experiments

4-(3-Acetylphenyl)nicotinic acid, 95% has several advantages for laboratory experiments. It is relatively easy to synthesize, and it is available in high yields. Additionally, it can be used to study the effects of nicotinic acid on various biological systems, such as the nervous system, the cardiovascular system, and the immune system. However, there are also some limitations to using 4-(3-Acetylphenyl)nicotinic acid, 95% for laboratory experiments. For example, it is not known exactly how 4-(3-Acetylphenyl)nicotinic acid, 95% works in the body, and its effects on certain biological systems may not be fully understood. Additionally, there is a risk of toxicity when using 4-(3-Acetylphenyl)nicotinic acid, 95% in laboratory experiments.

Future Directions

There are a number of potential future directions for 4-(3-Acetylphenyl)nicotinic acid, 95% research. One potential direction is to further study the effects of 4-(3-Acetylphenyl)nicotinic acid, 95% on various biological systems, such as the nervous system, the cardiovascular system, and the immune system. Additionally, further research could be done to better understand the mechanism of action of 4-(3-Acetylphenyl)nicotinic acid, 95%, as well as its effects on gene expression and cell metabolism. Finally, further research could be done to examine the potential therapeutic applications of 4-(3-Acetylphenyl)nicotinic acid, 95%, such as its potential use in the treatment of certain diseases.

Synthesis Methods

4-(3-Acetylphenyl)nicotinic acid, 95% can be synthesized through a number of methods, including the use of an organic reaction known as the Vilsmeier-Haack reaction. This reaction involves the reaction of an aldehyde or ketone with phosphorus oxychloride and dimethylamine, followed by a reaction with a nucleophile such as an amine. This method is relatively simple and efficient, and produces 4-(3-Acetylphenyl)nicotinic acid, 95% in high yields. Other methods of synthesis include the use of the Barton-McCombie reaction, the N-methylation of nicotinic acid, and the use of a Grignard reagent.